Cas no 1201363-83-8 (1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine)

• Product Name: 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine
• CAS No: 1201363-83-8
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• MDL: MFCD16687883
• CID: 2103311
• PubChem ID: 62137691
• Update Time: 2025-05-20

1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-methylpiperazin-1-yl)ethyl)-1H-pyrazol-4-amine
• 1-[2-(4-methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(4-methyl-1-piperazinyl)ethyl]-
• DTXSID601209300
• 1-[2-(4-Methyl-1-piperazinyl)ethyl]-1H-pyrazol-4-amine
• 1-[2-(4-methylpiperazin-1-yl)ethyl]pyrazol-4-amine
• SCHEMBL522038
• DA-14608
• EN300-804844
• AB93495
• CS-0284416
• AS-78611
• SY324091
• 4-Amino-1-[2-(4-methyl-1-piperazinyl)ethyl]pyrazole
• P18829
• 1201363-83-8
• AKOS011417982
• BYB36383
• MFCD16687883
• 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine

• MDL： MFCD16687883
• Inchi： 1S/C10H19N5/c1-13-2-4-14(5-3-13)6-7-15-9-10(11)8-12-15/h8-9H,2-7,11H2,1H3
• InChI Key： AILCGCUGLRTGEN-UHFFFAOYSA-N
• SMILES： N1(CCN2C=C(C=N2)N)CCN(C)CC1

Computed Properties

• Exact Mass: 209.16404563g/mol
• Monoisotopic Mass: 209.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine

Introduction to 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine and Its Applications in Modern Chemical Biology

1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine, with the CAS number 1201363-83-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amine has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a pyrazole core linked to a piperazine moiety, makes it a versatile scaffold for designing molecules with therapeutic potential.

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is well-known for its broad spectrum of biological activities. It serves as a privileged scaffold in medicinal chemistry, contributing to the development of various bioactive molecules. In contrast, the piperazine moiety, characterized by its six-membered ring containing two nitrogen atoms, is frequently incorporated into pharmacological agents due to its ability to modulate biological targets effectively. The combination of these two structural elements in 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine creates a molecule with enhanced binding affinity and selectivity.

Recent advancements in chemical biology have highlighted the importance of such hybrid compounds in addressing complex diseases. The structural features of 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine make it an attractive candidate for further investigation in various therapeutic areas. For instance, its ability to interact with multiple biological targets has sparked interest in its potential as an anti-inflammatory agent, a neuroprotective compound, and even an anticancer drug.

One of the most compelling aspects of this compound is its role as a building block for more complex molecules. Chemists have leveraged its structural motifs to design derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The presence of the 4-methylpiperazine group, specifically, contributes to the compound's solubility and bioavailability, which are critical factors in drug development. This feature has made it a valuable component in the synthesis of novel pharmaceuticals targeting central nervous system disorders.

In the context of contemporary research, 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine has been explored for its interactions with enzymes and receptors involved in metabolic pathways. Studies have demonstrated its potential to modulate enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling. These findings suggest that the compound could be used to develop treatments for metabolic disorders and other diseases associated with dysregulated enzyme activity.

The compound's applicability extends beyond traditional pharmaceutical applications. Researchers are investigating its use in agrochemicals and environmental science, where its structural properties make it effective in designing novel pesticides and herbicides. The pyrazole-piperazine hybrid structure provides a unique combination of stability and reactivity that is ideal for these purposes.

From a synthetic chemistry perspective, 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine serves as an excellent intermediate for constructing more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups at different positions on the molecule, enabling the creation of a wide array of derivatives with tailored properties. This flexibility has made it a cornerstone in synthetic organic chemistry labs worldwide.

The compound's role in drug discovery is further underscored by its presence in several clinical trials targeting various diseases. Its ability to interact with biological targets at high affinity has led to promising results in early-stage trials for conditions such as depression, anxiety disorders, and neurodegenerative diseases. These trials highlight the compound's potential as a lead molecule for future therapeutics.

The synthesis of 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1H-pyrazol-4-amine involves multi-step organic reactions that showcase modern synthetic methodologies. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key functional groups within the molecule efficiently. These advances in synthetic chemistry have not only facilitated the production of this compound but also paved the way for similar molecules with enhanced therapeutic profiles.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives that could revolutionize treatment strategies for various diseases.